Benzaldehyde, 3,5-bis(acetyloxy)-

• IUPAC Name: (3-acetyloxy-5-formylphenyl) acetate
• InChI: InChI=1S/C11H10O5/c1-7(13)15-10-3-9(6-12)4-11(5-10)16-8(2)14/h3-6H,1-2H3
• InChI Key: MGGJRYRHTJRODD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=CC(=C1)C=O)OC(=O)C
• Molecular Formula: C11H10O5
• DSSTOX Substance ID: DTXSID70557793
• Molecular Weight: 222.19 g/mol
• CAS No.: 57179-37-0

Description

Benzaldehyde, 3,5-bis(acetyloxy)- is an organic compound with the chemical formula C10H10O5. It is a solid with an aroma similar to bitter almond . This compound is often used as an intermediate in the synthesis of various drugs, especially aspirin derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzaldehyde, 3,5-bis(acetyloxy)- typically involves the acetylation of 3,5-dihydroxybenzaldehyde. The reaction is carried out using acetic anhydride in the presence of a catalyst such as pyridine or sulfuric acid. The reaction conditions usually involve heating the mixture to a temperature range of 50-70°C for several hours to ensure complete acetylation .

Industrial Production Methods

On an industrial scale, the production of Benzaldehyde, 3,5-bis(acetyloxy)- follows a similar synthetic route but is optimized for large-scale operations. This involves the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. The use of automated systems for monitoring and controlling the reaction parameters ensures high purity and efficiency .

Chemical Reactions Analysis

Types of Reactions

Benzaldehyde, 3,5-bis(acetyloxy)- undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert it into alcohol derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the acetoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: The major product is 3,5-diacetoxybenzoic acid.

Reduction: The major product is 3,5-diacetoxybenzyl alcohol.

Substitution: The products vary depending on the nucleophile used but typically include substituted benzaldehyde derivatives.

Scientific Research Applications

Benzaldehyde, 3,5-bis(acetyloxy)- has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds, including pharmaceuticals.

Medicine: It is involved in the development of drugs, particularly those targeting inflammatory conditions.

Industry: It is used in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism by which Benzaldehyde, 3,5-bis(acetyloxy)- exerts its effects involves its interaction with cellular components. It can act as a redox-active compound, disrupting cellular redox homeostasis and antioxidation systems. This disruption can lead to the inhibition of microbial growth, making it useful as an antifungal agent . The molecular targets include superoxide dismutases and glutathione reductase, which are key components of the cellular antioxidation pathway .

Comparison with Similar Compounds

Similar Compounds

Benzaldehyde: A simpler aromatic aldehyde with a formyl substituent.

3,5-Dihydroxybenzaldehyde: The precursor to Benzaldehyde, 3,5-bis(acetyloxy)-.

3,5-Diacetoxybenzoic acid: An oxidation product of Benzaldehyde, 3,5-bis(acetyloxy)-.

Uniqueness

Benzaldehyde, 3,5-bis(acetyloxy)- is unique due to its dual acetoxy groups, which enhance its reactivity and make it a versatile intermediate in organic synthesis. Its ability to undergo various chemical reactions and its applications in multiple fields highlight its importance in scientific research and industry .

Synthesis routes and methods

Procedure details

A mixture of 61.8 g (0.24 mole) of 3,5-diacetoxybenzoyl chloride and 6 g of 5% palladium on BaSO4 in 200 ml of dry xylene was efficiently stirred while bubbling in hydrogen gas. The reaction mixture was slowly heated to 115° C. in an oil bath and the heating was continued until the evolution of HCl gas ceased (approximately 5 hours). After cooling, the mixture was filtered and the xylene was removed in vacuo to leave 48 g (90%) of 3,5-diacetoxybenzaldehyde which was used without further purification in subsequent reactions.